![molecular formula C8H9BrN2O B6260191 2-[(4-bromophenyl)amino]acetamide CAS No. 213995-52-9](/img/no-structure.png)
2-[(4-bromophenyl)amino]acetamide
Overview
Description
2-[(4-bromophenyl)amino]acetamide (2-BPAA) is a chemical compound that is used in a variety of scientific research applications. It is a white, crystalline powder with a molecular weight of 302.26 g/mol and a melting point of approximately 138°C. 2-BPAA is an important component in many laboratory experiments, as it has a wide range of biochemical and physiological effects.
Scientific Research Applications
2-[(4-bromophenyl)amino]acetamide is a versatile compound that is used in a variety of scientific research applications. It is commonly used as a reagent in the synthesis of other compounds, such as 2-bromo-4-chloro-6-methylpyridine. It is also used in the synthesis of pharmaceuticals, such as the anti-inflammatory drug celecoxib. In addition, 2-[(4-bromophenyl)amino]acetamide is used in the synthesis of polymers, such as poly(2-bromo-4-chloro-6-methylpyridine).
Mechanism of Action
2-[(4-bromophenyl)amino]acetamide is a weak base that can react with acids to form salts. It has a pKa of 8.6, which means that it is relatively weakly acidic. It can also act as an acid acceptor, which means that it can react with bases to form salts. In addition, 2-[(4-bromophenyl)amino]acetamide can undergo oxidative degradation, which can be used as a method of synthesizing other compounds.
Biochemical and Physiological Effects
2-[(4-bromophenyl)amino]acetamide has a range of biochemical and physiological effects. It has been found to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine. This can lead to an increase in the levels of acetylcholine, which can have a variety of effects on the body, including increased alertness and improved cognitive function. In addition, 2-[(4-bromophenyl)amino]acetamide has been found to have an anti-inflammatory effect, which can be beneficial for reducing inflammation and pain.
Advantages and Limitations for Lab Experiments
2-[(4-bromophenyl)amino]acetamide has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, making it a cost-effective reagent for many experiments. In addition, it is a relatively stable compound, which makes it suitable for long-term storage. However, there are some limitations to using 2-[(4-bromophenyl)amino]acetamide in laboratory experiments. It is a relatively weak base, which can make it difficult to use in some reactions. In addition, it can undergo oxidative degradation, which can lead to the formation of unwanted byproducts.
Future Directions
There are several potential future directions for 2-[(4-bromophenyl)amino]acetamide research. One possible direction is the development of more efficient synthesis methods for the compound. Another potential direction is the development of new applications for 2-[(4-bromophenyl)amino]acetamide, such as in the synthesis of pharmaceuticals or polymers. In addition, further research could be conducted to explore the biochemical and physiological effects of 2-[(4-bromophenyl)amino]acetamide, as well as its potential therapeutic applications. Finally, research could be conducted to explore the potential toxicity of 2-[(4-bromophenyl)amino]acetamide, as this is an important factor to consider when using the compound in laboratory experiments.
Synthesis Methods
2-[(4-bromophenyl)amino]acetamide is synthesized through a three-step process. The first step involves the reaction of 4-bromoaniline with acetic anhydride in the presence of anhydrous sodium acetate. The second step is the reaction of the resulting compound with sodium hydroxide to form the sodium salt of 2-[(4-bromophenyl)amino]acetamide. The final step involves the reaction of the sodium salt with hydrochloric acid to form the free acid form of 2-[(4-bromophenyl)amino]acetamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(4-bromophenyl)amino]acetamide involves the reaction of 4-bromoaniline with chloroacetic acid to form 2-[(4-bromophenyl)amino]acetic acid, which is then converted to the final product through amidation with ammonia.", "Starting Materials": [ "4-bromoaniline", "chloroacetic acid", "ammonia" ], "Reaction": [ "Step 1: 4-bromoaniline is reacted with chloroacetic acid in the presence of a catalyst such as sodium hydroxide to form 2-[(4-bromophenyl)amino]acetic acid.", "Step 2: The 2-[(4-bromophenyl)amino]acetic acid is then reacted with ammonia in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) to form 2-[(4-bromophenyl)amino]acetamide.", "Step 3: The final product is purified through recrystallization or column chromatography." ] } | |
CAS RN |
213995-52-9 |
Product Name |
2-[(4-bromophenyl)amino]acetamide |
Molecular Formula |
C8H9BrN2O |
Molecular Weight |
229.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
